Cas no 71112-91-9 ( )

  structure
  structure
Product Name: 
CAS No:71112-91-9
MF:C12H8Br2S2
MW:376.129919052124
CID:976117
PubChem ID:233481
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-[(2-bromophenyl)disulfanyl]benzene
    • 1,1'-disulfanediylbis(2-bromobenzene)
    • 1,2-bis(2-bromophenyl) disulfide
    • 1,2-bis(2-bromophenyl)disulfane
    • 2-bromophenyl disulfide
    • AC1L5Q52
    • AC1Q270D
    • AG-J-33992
    • AR-1B4734
    • bis(2-bromophenyl) disulfide
    • CTK5D3528
    • di-(2-bromophenyl)disulfide
    • di-o-bromophenyl disulfide
    • KST-1B9189
    • NSC32023
    • Tubulin inhibitor 28
    • 2-bromophenyldisulfide
    • CS-0529901
    • SCHEMBL224791
    • DTXSID10283544
    • NSC-32023
    • AKOS024429477
    • SGCNNRITIDAACO-UHFFFAOYSA-N
    • 71112-91-9
    • HY-147887
    •  
    • Inchi: 1S/C12H8Br2S2/c13-9-5-1-3-7-11(9)15-16-12-8-4-2-6-10(12)14/h1-8H
    • InChI Key: SGCNNRITIDAACO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1SSC1C=CC=CC=1Br

Computed Properties

  • Exact Mass: 373.84344
  • Monoisotopic Mass: 373.84342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0
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